Cas no 2228557-26-2 (tert-butyl N-2-(4-chloro-3-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(4-chloro-3-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2228557-26-2
• MF: C₁₆H₂₂ClNO₃
• MW: 311.803783893585
• CID: 6583555
• PubChem ID: 165712742
• Update Time: 2025-08-05

tert-butyl N-2-(4-chloro-3-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(4-chloro-3-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• EN300-1882292
• 2228557-26-2
• tert-butyl N-[2-(4-chloro-3-methylphenyl)-1-oxopropan-2-yl]-N-methylcarbamate

• Inchi： 1S/C16H22ClNO3/c1-11-9-12(7-8-13(11)17)16(5,10-19)18(6)14(20)21-15(2,3)4/h7-10H,1-6H3
• InChI Key： QQGPADIGYDYFFQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)C(C=O)(C)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 311.1288213g/mol
• Monoisotopic Mass: 311.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-2-(4-chloro-3-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate

Professional Introduction to Tert-butyl N-2-(4-chloro-3-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2228557-26-2)

Tert-butyl N-2-(4-chloro-3-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate, with the CAS number 2228557-26-2, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group, a 4-chloro-3-methylphenyl moiety, and a 1-oxopropan-2-yl substituent, contribute to its unique chemical properties and reactivity.

The synthesis and characterization of this compound have been extensively studied in recent years. The tert-butyl group, a well-known protective group in organic synthesis, enhances the stability of the carbamate moiety, making it suitable for various chemical transformations. The 4-chloro-3-methylphenyl ring introduces electronic and steric effects that can influence the biological activity of the molecule. This combination of structural elements makes Tert-butyl N-2-(4-chloro-3-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their potential as pharmacological agents. Carbamates have been shown to exhibit a wide range of biological activities, including neuroprotective, anti-inflammatory, and antimicrobial properties. The specific substitution pattern in Tert-butyl N-2-(4-chloro-3-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate may contribute to its unique pharmacological profile. For instance, the chloro substituent on the aromatic ring can enhance binding affinity to biological targets, while the methyl group provides steric hindrance that can modulate receptor interactions.

Recent research has highlighted the importance of carbamates in the development of new therapeutic agents. Studies have demonstrated that carbamates can act as competitive inhibitors of various enzymes and receptors involved in disease pathways. The structural diversity of carbamates allows for the design of molecules with tailored biological activities. Tert-butyl N-2-(4-chloro-3-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate represents an example of how structural modifications can lead to novel pharmacological entities.

The synthesis of Tert-butyl N-2-(4-chloro-3-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, has been crucial in achieving the desired molecular structure. These synthetic approaches not only enhance efficiency but also allow for scalability, which is essential for industrial applications.

The characterization of this compound has been performed using a variety of analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy has been instrumental in confirming the structure and purity of Tert-butyl N-2-(4-chloro-3-methylphenyl)-1-oxopropan-2-yll-N-methylcarbamate. Mass spectrometry (MS) has provided additional confirmation through high-resolution mass analysis. These techniques have enabled researchers to gain detailed insights into the molecular properties and behavior of the compound.

One of the most intriguing aspects of Tert-butyl N-2-(4-chloro-octane methylphenyloxypropanal)-N-methyloxyacetamide is its potential as a lead compound for drug development. The structural features that make this molecule interesting from a chemical perspective may translate into significant therapeutic benefits when tested in biological systems. Preclinical studies have begun to explore its pharmacological activity, focusing on its interactions with target enzymes and receptors.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to clinical trials. Tert-butyl N-octane methylphenyloxypropanal-N-oxyacetamide is at an early stage in this process, but its promising characteristics warrant further investigation. Researchers are currently exploring its potential applications in treating various diseases by modulating key biological pathways.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been used to predict the binding affinity and pharmacokinetic properties of Tert-butyl N-octane methylphenyloxypropanal-N-oxyacetamide. These simulations have provided valuable insights into how this compound might interact with biological targets and how its structure can be optimized for better efficacy.

In conclusion, Tert-butyl N-octane methylphenyloxypropanal-N-oxyacetamide (CAS No. 222855726) is a compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new applications for carbamate-based compounds, this molecule may play an important role in addressing unmet medical needs.